Cas no 898765-67-8 (7-(3-fluorophenyl)-7-oxoheptanoic Acid)

• Product Name: 7-(3-fluorophenyl)-7-oxoheptanoic Acid
• CAS No: 898765-67-8
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 1946155
• PubChem ID: 24726913
• Update Time: 2025-06-08

7-(3-fluorophenyl)-7-oxoheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7-(3-fluorophenyl)-7-oxoheptanoic Acid
• CTK5G4655
• AKOS016022489
• AG-H-64710
• KB-199739
• 898765-67-8
• 7-(3-FLUOROPHENYL)-7-OXOHEPTANOICACID
• DTXSID10645300
• MFCD01311617

• MDL： MFCD01311617
• Inchi： 1S/C13H15FO3/c14-11-6-4-5-10(9-11)12(15)7-2-1-3-8-13(16)17/h4-6,9H,1-3,7-8H2,(H,16,17)
• InChI Key： LWNQBNHRVXWRPR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 238.10100
• Monoisotopic Mass: 238.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.04350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-(3-fluorophenyl)-7-oxoheptanoic Acid

Introduction to 7-(3-Fluorophenyl)-7-oxoheptanoic Acid (CAS No. 898765-67-8)

7-(3-Fluorophenyl)-7-oxoheptanoic Acid, with the CAS number 898765-67-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a carboxylic acid moiety, making it a versatile candidate for various applications in drug discovery and development.

The molecular formula of 7-(3-Fluorophenyl)-7-oxoheptanoic Acid is C₁₃H₁₂FO₃, and its molecular weight is approximately 240.23 g/mol. The compound's structure consists of a seven-carbon chain with a ketone group at the terminal position, a fluorinated phenyl ring attached to the sixth carbon, and a carboxylic acid group at the seventh carbon. This unique arrangement of functional groups imparts specific chemical and biological properties that are of interest to researchers.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their potential in enhancing the pharmacological properties of drugs. Fluorine atoms can significantly influence the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable in the design of more effective therapeutic agents. 7-(3-Fluorophenyl)-7-oxoheptanoic Acid is no exception, as its fluorinated phenyl group contributes to its unique biological activity.

The synthesis of 7-(3-Fluorophenyl)-7-oxoheptanoic Acid typically involves multi-step reactions, including the formation of the fluorinated phenyl moiety and the subsequent introduction of the carboxylic acid and ketone groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For instance, one common approach involves the reaction of 3-fluorobenzaldehyde with an appropriate heptanoyl chloride derivative, followed by oxidation to form the ketone group.

In terms of biological activity, 7-(3-Fluorophenyl)-7-oxoheptanoic Acid has shown promising results in several preclinical studies. Research has indicated that this compound exhibits anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary studies have suggested that it may have potential as an antitumor agent due to its ability to induce apoptosis in cancer cells.

The pharmacokinetic profile of 7-(3-Fluorophenyl)-7-oxoheptanoic Acid has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for further development as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in clinical settings.

In conclusion, 7-(3-Fluorophenyl)-7-oxoheptanoic Acid (CAS No. 898765-67-8) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.